Cas no 2256707-79-4 (1-(pyridin-4-yl-d4)-1H-imidazol-2,5-d2-4-amine)

1-(pyridin-4-yl-d4)-1H-imidazol-2,5-d2-4-amine structure
2256707-79-4 structure
Product Name:1-(pyridin-4-yl-d4)-1H-imidazol-2,5-d2-4-amine
CAS No:2256707-79-4
MF:C8H8N4
MW:166.212890625
CID:6816258
PubChem ID:172402163
Update Time:2025-03-02

1-(pyridin-4-yl-d4)-1H-imidazol-2,5-d2-4-amine Chemical and Physical Properties

Names and Identifiers

    • CS-21763
    • 2256707-79-4
    • 1-(pyridin-4-yl-d4)-1H-imidazol-2,5-d2-4-amine
    • Inchi: 1S/C8H8N4/c9-8-5-12(6-11-8)7-1-3-10-4-2-7/h1-6H,9H2/i1D,2D,3D,4D,5D,6D
    • InChI Key: PWJMFNAQMGHXND-MZWXYZOWSA-N
    • SMILES: N1(C([2H])=NC(=C1[2H])N)C1C([2H])=C([2H])N=C([2H])C=1[2H]

Computed Properties

  • Exact Mass: 166.112556748Da
  • Monoisotopic Mass: 166.112556748Da
  • Isotope Atom Count: 6
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 56.7Ų
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